![molecular formula C6H10ClF2N B6181706 rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride CAS No. 2218441-58-6](/img/no-structure.png)
rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride
Overview
Description
Rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride, also known as R-DFBH, is a novel small molecule compound that has been studied for its potential applications in scientific research. R-DFBH is a chiral amine that is composed of two rings, a cyclohexane ring and a bicyclohexane ring, and two fluorine atoms. This compound has been studied for its diverse applications, ranging from synthesis methods to scientific research applications, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has been studied for its potential applications in scientific research. One application is in the synthesis of other chiral compounds. rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride can be used as a chiral building block to synthesize other chiral compounds, such as amino acids and peptides. rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has also been studied for its potential use in drug discovery and development. rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has been shown to have antimicrobial, anti-inflammatory, and antifungal properties, making it a potential drug candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride is not yet fully understood. However, it is believed that the two fluorine atoms of the compound interact with the active sites of enzymes, leading to the inhibition of the enzymes’ activities. This inhibition of enzyme activity can lead to a variety of physiological effects, depending on the enzyme affected.
Biochemical and Physiological Effects
rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has been studied for its effects on the biochemical and physiological processes in the body. Studies have shown that rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has antimicrobial, anti-inflammatory, and antifungal properties. In addition, rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances. Inhibition of these enzymes can lead to a decrease in the effectiveness of certain drugs, as well as an increase in the toxicity of certain drugs.
Advantages and Limitations for Lab Experiments
Rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride is a chiral compound, which allows for the synthesis of other chiral compounds. In addition, rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride can be synthesized using a variety of methods, making it a versatile compound for use in laboratory experiments. However, rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride is a relatively new compound, and there is still much to be learned about its effects on biochemical and physiological processes. Therefore, it is important to exercise caution when using rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride in laboratory experiments.
Future Directions
There are a number of potential future directions for the study of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride. One potential direction is the further study of its effects on biochemical and physiological processes. This could include further study of the mechanism of action of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride, as well as its effects on drug metabolism and toxicity. In addition, further research could be conducted on the potential applications of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride in drug discovery and development. Finally, further research could be conducted on the synthesis of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride, including the development of new methods for the synthesis of the compound.
Synthesis Methods
Rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride can be synthesized through a number of different methods. One method is the reductive amination of the corresponding aldehyde with the corresponding amine. This reaction is carried out in the presence of a reducing agent, such as sodium borohydride, and a catalyst, such as palladium on carbon. Another method is the asymmetric synthesis of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride using a chiral catalyst. This method involves the addition of a chiral catalyst, such as a cinchona alkaloid, to an aldehyde and an amine. This reaction produces a single enantiomer of rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, introduction of fluorine atoms, and conversion of a ketone to an amine.", "Starting Materials": [ "Cyclopentadiene", "Ethyl acrylate", "Hydrogen fluoride", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Acetone", "Hydrochloric acid", "Ammonium hydroxide", "Sodium bicarbonate", "Sodium carbonate", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with ethyl acrylate in the presence of hydrogen fluoride to yield a bicyclic intermediate.", "Step 2: The intermediate is treated with sodium hydroxide and sodium borohydride to reduce the ketone to an alcohol.", "Step 3: The alcohol is then reacted with sodium cyanoborohydride to yield the corresponding amine.", "Step 4: The amine is treated with hydrochloric acid to yield the hydrochloride salt of the final product.", "Step 5: The hydrochloride salt is purified by recrystallization from methanol/ethanol.", "Step 6: The purified product is dried and characterized by various analytical techniques." ] } | |
CAS RN |
2218441-58-6 |
Molecular Formula |
C6H10ClF2N |
Molecular Weight |
169.6 |
Purity |
95 |
Origin of Product |
United States |
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